
Spectroscopic Interaction with Bovine Serum
Albumin (BSA)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flindersine

CAS No.: 523-64-8

Cat. No.: S598079

Get Quote

The interaction between flindersine (FL) and Bovine Serum Albumin (BSA) was studied using UV-visible

absorption and fluorescence spectroscopy. The table below summarizes the key quantitative findings [1] [2]:

Parameter Value / Description

Binding Stoichiometry (FL:BSA) 1.09:1 (293 K) to 0.80:1 (308 K)

Quenching Mechanism Combined static and dynamic quenching

Thermodynamic Enthalpy (ΔH°) -193 kJ mol⁻¹

Thermodynamic Entropy (ΔS°) -550 J K⁻¹ mol⁻¹

Predominant Binding Forces Hydrogen bonding, van der Waals forces

Binding Distance (BSA to FL) 2.5 nm

Effect on FL Photobehavior Increased fluorescence and reactivity when complexed

Experimental Protocol: The primary methodologies used were UV-vis absorption spectroscopy and

fluorescence spectroscopy (including both steady-state and time-resolved lifetime measurements). The

binding distance was calculated based on the Förster theory of resonance energy transfer. The interaction
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was also analyzed using the maximum entropy method to understand the fluorescence quenching effect of

different FL concentrations on BSA [1].

Antidiabetic Mechanisms & Effects

A 2022 study investigated the antidiabetic effects of flindersine in a rat model, revealing its action on

specific cellular pathways. The table below summarizes the core findings [3] [4]:

Aspect Effect of Flindersine

Blood Glucose Significant decrease

Plasma Insulin Significant reduction

Lipid Levels Decreased Total Cholesterol, Triglycerides, Free Fatty Acids

Antioxidant Enzymes Increased activity of SOD, CAT, GPx

Key Protein Expression Restored GLUT4, AMPK, and PPARγ in adipose tissue and muscle

The following diagram illustrates the proposed signaling pathway through which flindersine exerts its

antidiabetic effects, based on the study findings [3] [4].
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Flindersine's proposed antidiabetic signaling pathway.

Experimental Protocol:

Animal Model: Type 2 diabetes was induced in Wistar rats by feeding a High-Fat Diet (HFD) for 15
days followed by a single intraperitoneal injection of Streptozotocin (STZ) at 40 mg/kg body weight.

Treatment: Diabetic rats were treated with flindersine at two doses (20 and 40 mg/kg body weight)
for 28 days.

Analysis: Effects were evaluated via oral glucose tolerance tests (OGTT), insulin tolerance tests
(ITT), and analysis of blood and tissue samples. The expression of GLUT4, AMPK, and PPARγ in

adipose tissue and skeletal muscle was measured to elucidate the molecular mechanism [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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